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Compound of Interest

Compound Name: Strontium;iodide

Cat. No.: B13733583 Get Quote

The proper disposal of strontium iodide (SrI₂) is critical for ensuring laboratory safety and

environmental protection. As a substance that causes severe skin burns and eye damage and

reacts violently with water, it must be handled as hazardous waste from the point of generation

through to its final disposition.[1][2] Adherence to federal, state, and local regulations is

mandatory for all disposal procedures.[2]

Immediate Safety and Handling Precautions
Before beginning any disposal-related tasks, ensure all necessary personal protective

equipment (PPE) is in use and that you are working in a controlled environment, such as a

chemical fume hood.[3][4] Strontium iodide is hygroscopic and unstable in moist conditions;

therefore, it should be handled under a dry, inert gas and protected from humidity and water.[2]

Key Hazards and Required PPE
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Hazard Data & Safety
Requirement

Specification Source

GHS Classification

Skin Corrosion (Category 1B),

Serious Eye Damage

(Category 1)

[1]

Reactivity

Reacts violently with water.[1]

Avoid moisture, acids, and

oxidizing agents.[2]

[1][2]

Hazardous Decomposition

Forms hydrogen iodide and

strontium oxide/metal oxide

fumes upon decomposition.[2]

[3][5]

[2][3][5]

Eye/Face Protection

OSHA-approved safety

goggles or full-face protection.

[2][3]

[2][3]

Skin Protection

Complete chemical-resistant

suit, flame-retardant clothing,

and gloves.[1][2]

[1][2]

Respiratory Protection

NIOSH-approved N100 (US) or

P3 (EU) full-face particle

respirator.[1]

[1]

Work Environment

Handle in a well-ventilated

area, chemical fume hood, or a

drybox with inert gas.[2][3]

[2][3]

Step-by-Step Disposal Protocol
The recommended method for disposing of strontium iodide is through a licensed professional

waste disposal service.[1] Do not attempt to dispose of this chemical down the drain or in

regular trash.[1]

Methodology for Waste Segregation and Storage
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Identify Waste: Clearly label all containers holding strontium iodide waste, including

contaminated materials and unused product intended for disposal.

Containerize Properly: Keep the waste strontium iodide in its original container if possible, or

in a suitable, tightly closed, and properly labeled container for disposal.[1] Ensure containers

are stored in a cool, dry, and well-ventilated place, away from incompatible materials like

acids and oxidizing agents.[2][5]

Store Securely: Store waste containers in a designated, locked-up area accessible only to

authorized personnel until collection.[1][3]

Methodology for Managing Spills
In the event of a spill, immediate and careful action is required to prevent injury and

environmental contamination.

Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure

adequate ventilation.[1][2]

Wear Full PPE: Before cleanup, don all required personal protective equipment as detailed in

the table above.

Contain the Spill: Isolate the spill area.[2]

Clean Up Dryly: Pick up and arrange for disposal without creating dust.[1] Use a scoop or

shovel, or a vacuum with a high-efficiency particulate air (HEPA) filter, to collect the spilled

material.[2] Do not use water or flush the area, as strontium iodide reacts violently with it.[1]

Package for Disposal: Place the collected material into a suitable, closed container and label

it clearly for disposal.[1][2]

Decontaminate: Wash any contaminated clothing before reuse.[1][3] After the procedure,

wash hands and face thoroughly.[2]

Arranging for Final Disposal
Contact Professionals: Offer surplus and non-recyclable strontium iodide to a licensed

disposal company.[1] This is the primary and mandatory step for final disposal.
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Provide Information: Supply the waste disposal service with the Safety Data Sheet (SDS)

and any other relevant information about the chemical waste.

Professional Disposal Method: The licensed contractor will typically use a high-temperature

chemical incinerator equipped with an afterburner and scrubber for final disposal.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision-making process for the proper

disposal of strontium iodide waste.
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Strontium Iodide Waste Generated

Step 1: Don Full PPE
(Gloves, Goggles, Respirator, Lab Coat)

Is there a spill?

Follow Spill Cleanup Protocol:
- Isolate & Ventilate

- Scoop/Vacuum (HEPA)
- AVOID WATER

Yes

Step 2: Securely Containerize Waste
(Tightly Closed, Labeled)

No

Step 3: Store in a Cool, Dry,
Secure & Designated Area

Step 4: Contact Licensed
Waste Disposal Service

Professional Disposal
(e.g., Chemical Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of strontium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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